BENGHE Foundational & Exploratory

Check Availability & Pricing

Etoricoxib-d3: A Technical Overview for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Etoricoxib-d3

Cat. No.: B196412

For researchers, scientists, and drug development professionals, this guide provides an in-
depth look at the deuterated analog of Etoricoxib, Etoricoxib-d3. This document outlines its
core physicochemical properties, its role in analytical methodologies, and the biological
pathway it modulates.

Core Physicochemical Data

Etoricoxib-d3, the deuterium-labeled version of the selective COX-2 inhibitor Etoricoxib, is
primarily utilized as an internal standard in bioanalytical studies. Its key quantitative identifiers
are summarized below.

Property Value Citation(s)
CAS Number 850896-71-8 [112][3][41[5]
Molecular Weight 361.87 g/mol [1][5]
Molecular Formula C18H12D3CIN202S [1]

Mechanism of Action: Selective COX-2 Inhibition

Etoricoxib is a non-steroidal anti-inflammatory drug (NSAID) that functions as a highly selective
inhibitor of the cyclooxygenase-2 (COX-2) enzyme.[1][6] The COX-2 enzyme is responsible for
the conversion of arachidonic acid into prostaglandins, which are key mediators of
inflammation and pain.[3] By selectively targeting COX-2, Etoricoxib reduces the production of
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these pro-inflammatory prostaglandins, thereby exerting its anti-inflammatory and analgesic
effects.[3][6] This selective inhibition is designed to minimize the gastrointestinal side effects
associated with non-selective NSAIDs that also inhibit the COX-1 isoform, which is involved in
protecting the stomach lining.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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